4-Methylazetidine-2-carboxylic acid
Overview
Description
4-Methylazetidine-2-carboxylic acid is a chemical compound with the CAS Number: 1779725-63-1 . It has a molecular weight of 115.13 . The IUPAC name for this compound is 4-methylazetidine-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for 4-Methylazetidine-2-carboxylic acid is 1S/C5H9NO2/c1-3-2-4 (6-3)5 (7)8/h3-4,6H,2H2,1H3, (H,7,8) . This indicates that the compound has a four-membered azetidine ring with a methyl group and a carboxylic acid group attached .Physical And Chemical Properties Analysis
4-Methylazetidine-2-carboxylic acid is a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis and Structural Studies
4-Methylazetidine-2-carboxylic acid has been explored in various synthesis and structural studies. Soriano, Podraza, and Cromwell (1980) reported on the synthesis of 2-carboxy-4-methylazetidine, an isomeric analog of dl-proline, highlighting its potential in creating novel molecular structures (Soriano, Podraza, & Cromwell, 1980). Similarly, the synthesis of polyhydroxylated azetidine iminosugars from d-glucose, as studied by Lawande et al. (2015), demonstrates the versatility of azetidine derivatives in chemical synthesis (Lawande et al., 2015).
Enzyme Inhibition and Medicinal Chemistry
The compound has been instrumental in medicinal chemistry, particularly in enzyme inhibition studies. For instance, a derivative, N-methylazetidine amide, was identified as a specific inhibitor of β-hexosaminidases, suggesting its potential in the development of new therapeutic agents (Glawar et al., 2013).
Applications in Biochemistry
In biochemistry, azetidine-2-carboxylic acid, closely related to 4-methylazetidine-2-carboxylic acid, is frequently used to study proline metabolism and protein conformation. Verbruggen, van Montagu, and Messens (1992) described the synthesis of a proline analogue, azetidine-2-carboxylic acid, for use in uptake and incorporation studies in Arabidopsis thaliana and Escherichia coli (Verbruggen, van Montagu, & Messens, 1992).
Biotransformation and Synthetic Applications
The compound has also been a focus in biotransformation studies. For example, Leng et al. (2009) explored the biotransformation of racemic azetidine-2-carbonitriles, demonstrating the potential of azetidine derivatives in synthetic applications (Leng et al., 2009).
Safety and Hazards
Future Directions
While specific future directions for 4-Methylazetidine-2-carboxylic acid are not available in the search results, azetidines in general have been the subject of recent research due to their unique reactivity and presence in bioactive molecules . This suggests that there could be potential for future research involving 4-Methylazetidine-2-carboxylic acid.
properties
IUPAC Name |
4-methylazetidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-3-2-4(6-3)5(7)8/h3-4,6H,2H2,1H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJNCIIYYAHQDGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(N1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylazetidine-2-carboxylic acid | |
CAS RN |
1779725-63-1 |
Source
|
| Record name | 4-methylazetidine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{1-cyano-1-[(4-methoxyphenyl)methyl]ethyl}acetamide](/img/structure/B2647158.png)
![N-([2,3'-bipyridin]-5-ylmethyl)-2-(ethylthio)benzamide](/img/structure/B2647165.png)
![5-(1-Chloroethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole](/img/structure/B2647168.png)
![ethyl 2-(6-(morpholinosulfonyl)-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)butanoate](/img/structure/B2647173.png)
![5-bromo-N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)thiophene-2-carboxamide](/img/structure/B2647174.png)
![3-((4-ethylphenyl)sulfonyl)-N-phenylthieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine](/img/structure/B2647175.png)
![N,4-dimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine](/img/structure/B2647176.png)
![N-{3-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]phenyl}-1-benzothiophene-2-carboxamide](/img/structure/B2647177.png)